Cas no 94751-07-2 (L-Phenylalanine, N-[(5-bromo-1H-indol-3-yl)oxoacetyl]-)

• Product name: L-Phenylalanine, N-[(5-bromo-1H-indol-3-yl)oxoacetyl]-
• CAS No: 94751-07-2
• MF: C₁₉H₁₅BrN₂O₄
• MW: 415.237404108047
• CID: 752125
• PubChem ID: 14541535

L-Phenylalanine, N-[(5-bromo-1H-indol-3-yl)oxoacetyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-[(5-bromo-1H-indol-3-yl)oxoacetyl]-
• (2S)-2-[[2-(5-bromo-1H-indol-3-yl)-2-oxoacetyl]amino]-3-phenylpropanoic acid
• CHEMBL311445
• 94751-07-2
• (2S)-2-[2-(5-bromo-1H-indol-3-yl)-2-oxoacetamido]-3-phenylpropanoic acid
• (S)-2-(2-(5-Bromo-1H-indol-3-yl)-2-oxoacetamido)-3-phenylpropanoic acid

• Inchi： InChI=1S/C19H15BrN2O4/c20-12-6-7-15-13(9-12)14(10-21-15)17(23)18(24)22-16(19(25)26)8-11-4-2-1-3-5-11/h1-7,9-10,16,21H,8H2,(H,22,24)(H,25,26)/t16-/m0/s1
• InChI Key： BGVUEMFLCLYMKH-INIZCTEOSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(=O)C2=CNC3=C2C=C(C=C3)Br

Computed Properties

• Exact Mass: 414.02152g/mol
• Monoisotopic Mass: 414.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3Ų
• XLogP3: 3.5